Cas no 124069-11-0 (4-Piperidinol,2,6-bis(4-bromophenyl)-3-phenyl-)

• Product name: 4-Piperidinol,2,6-bis(4-bromophenyl)-3-phenyl-
• CAS No: 124069-11-0
• MF: C₂₃H₂₁Br₂NO
• MW: 487.226944684982
• CID: 194424
• PubChem ID: 3079040

4-Piperidinol,2,6-bis(4-bromophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,2,6-bis(4-bromophenyl)-3-phenyl-
• 2,6-Bis(4-bromophenyl)-3-phenyl-4-piperidinamine
• 2,6-bis(4-bromophenyl)-3-phenylpiperidin-4-ol
• 124069-11-0
• AKOS005443804
• 4-Piperidinol, 2,6-bis(4-bromophenyl)-3-phenyl-
• DTXSID50924702
• BRN 3628289
• Oprea1_242704
• 2,6-Di(4-bromophenyl)-3-phenyl-4-piperidinol

• Inchi： InChI=1S/C23H21Br2NO/c24-18-10-6-15(7-11-18)20-14-21(27)22(16-4-2-1-3-5-16)23(26-20)17-8-12-19(25)13-9-17/h1-13,20-23,26-27H,14H2
• InChI Key： FXLMKLWTDDMCBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2C(C3C=CC=CC=3)C(O)CC(C3C=CC(Br)=CC=3)N2)=CC=1

Computed Properties

• Exact Mass: 486.997
• Monoisotopic Mass: 484.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 5.5

Experimental Properties

• Density: 1.561
• Boiling Point: 595.887°C at 760 mmHg
• Flash Point: 314.181°C
• Refractive Index: 1.675
• LogP: 6.46080